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Compound of Interest

Compound Name: MRT-2359

Cat. No.: B10856510 Get Quote

Technical Support Center: MRT-2359
This technical support center provides researchers, scientists, and drug development

professionals with essential information regarding the stability and storage of MRT-2359.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for reconstituting MRT-2359?

A1: Dimethyl sulfoxide (DMSO) is the recommended solvent for reconstituting MRT-2359.[1][2]

A stock solution of up to 100 mg/mL in DMSO can be prepared, though this may require

sonication to fully dissolve the compound.[1] It is important to use fresh, high-purity DMSO, as

hygroscopic (moisture-absorbing) DMSO can negatively impact the solubility of MRT-2359.[1]

[2]

Q2: How should I store the solid powder form of MRT-2359?

A2: The solid powder of MRT-2359, which is a white to off-white solid, should be stored at

-20°C for long-term storage (up to 3 years) or at 4°C for shorter periods (up to 2 years).[1]

Q3: What are the storage conditions for MRT-2359 in solvent?

A3: Once dissolved in a solvent such as DMSO, MRT-2359 solutions should be stored at -80°C

for up to 6 months or at -20°C for up to 1 month to maintain stability.[1]

Q4: How is MRT-2359 shipped?
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A4: MRT-2359 is typically shipped at room temperature within the continental US, though

shipping conditions may vary for other locations.[1]

Data Summary: Storage and Stability Conditions
The following table summarizes the recommended storage conditions for MRT-2359 in its solid

and solvent forms.

Form
Storage
Temperature

Duration Source

Solid (Powder) -20°C 3 years [1]

4°C 2 years [1]

In Solvent (e.g.,

DMSO)
-80°C 6 months [1]

-20°C 1 month [1]

Experimental Protocols
Detailed experimental protocols for the stability testing of MRT-2359 are not publicly available

in the provided search results. The storage recommendations are based on information from

suppliers.

Troubleshooting Guide
Issue: Difficulty dissolving MRT-2359 in DMSO.

Question: I am having trouble dissolving MRT-2359 powder in DMSO. What should I do?

Answer:

Ensure High-Quality DMSO: Use fresh, anhydrous, high-purity DMSO. MRT-2359's

solubility can be significantly impacted by moisture in the DMSO.[1][2]

Use Sonication: Gentle sonication can aid in the dissolution of MRT-2359 in DMSO.[1]
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Warm Gently: If sonication is not sufficient, gentle warming of the solution (e.g., to 37°C)

may help. Avoid excessive heat, which could lead to degradation.

Issue: Potential degradation of MRT-2359 solution.

Question: I suspect my MRT-2359 solution has degraded. How can I check for this and

prevent it?

Answer:

Visual Inspection: Check for any color changes or precipitation in the solution.

Analytical Confirmation: If you have access to analytical instrumentation, you can confirm

the integrity of the compound using techniques like High-Performance Liquid

Chromatography (HPLC) to check for the appearance of degradation peaks or a decrease

in the main peak area.

Proper Storage: To prevent degradation, always store the stock solution at the

recommended temperatures (-80°C for long-term, -20°C for short-term) and use it within

the specified timeframe.[1] Avoid repeated freeze-thaw cycles. Aliquot the stock solution

into smaller volumes for single-use experiments.

Visual Guides
The following workflow can be used to troubleshoot common issues with MRT-2359 stability

and storage.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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